Ethyl 2-methyl-3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate

• IUPAC Name: ethyl 2-methyl-3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• InChI: InChI=1S/C12H19NO4/c1-3-16-11(15)13-6-4-12(5-7-13)8-10(14)9(2)17-12/h9H,3-8H2,1-2H3
• InChI Key: MJSGPUXKCNLSHS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2(CC1)CC(=O)C(O2)C
• Molecular Formula: C12H19NO4
• DSSTOX Substance ID: DTXSID10404590
• Molecular Weight: 241.28 g/mol
• CAS RN: 123319-30-2

Description

Ethyl 2-methyl-3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate is a compound that has been studied for its potential use in the synthesis of biologically active heterocyclic compounds. It’s a spirocyclic compound, which means it consists of two rings linked by one carbon atom.

Synthesis Analysis

The synthesis of this compound involves the reaction of tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate (I) with N,N-dimethylformamide dimethyl acetal (II). This reaction is known to readily react with substrates containing an active methylene group. The reaction gives a mixture of isomeric condensation products.

Molecular Structure Analysis

The structure of the resulting compounds was determined based on their spectral parameters, elemental compositions, and chemical transformations.

Chemical Reactions Analysis

The reaction of compound I with amino acetal II at a molar ratio of 1:1.5 in toluene for 2 hours gives a mixture of isomeric condensation products. These products were separated due to their different solubilities in hexane.

Future Directions

The compound attracts interest as a substrate for further functionalization via replacement of hydrogen at the nitrogen atom in the piperidine ring. This suggests potential future directions for research and development involving this compound.

Synthesis routes and methods

Procedure details

To a solution of 2.74 g ethyl 8-ethoxycarbonyl-2-meth-yl-3-oxo-1-oxa-8-azaspiro[4,5]decane-4-carboxylate in 10 ml N,N-dimethylformamide, were added 512 mg sodium chloride and 315 μl water, and the mixture was heated with stirring for two hours in an oil bath held at 140°-150° C. The reaction mixutre was poured into 30 ml ice water, the resulting mixture was extracted with chloroform, and the extract was washed with an aqueous solution of sodium chloride and dried over anhydrous magnesium sulfate. After distilling off the solvent from the dried solution, the residue was purified by silica gel column chromatography using, as eluent, a mixed solvent of n-hexane/ethyl acetate (1:1 by volume), giving 1.54 g of 8-ethoxycarbonyl-2-methyl-1-oxa-8-azaspiro[4,5]-decan-3-one as oil.